N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H12ClN5O2/c18-12-5-7-13(8-6-12)23-16(20-21-22-23)10-19-17(24)15-9-11-3-1-2-4-14(11)25-15/h1-9H,10H2,(H,19,24)
• InChI Key: CCFYQPBCZVFOTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=NN=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C17H12ClN5O2
• Molecular Weight: 353.8 g/mol

Description

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Properties

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Antimycobacterial Activity

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Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been reported to inhibit the hypoxia-inducible factor (hif-1) pathway, which is involved in the carcinogenesis of tumor protein (p53) .

Biochemical Pathways

Benzofuran derivatives have been reported to inhibit the hypoxia-inducible factor (hif-1) pathway , which plays a crucial role in cellular response to low oxygen conditions. Inhibition of this pathway can affect various downstream effects, including cell proliferation, angiogenesis, and energy metabolism.

Result of Action

Benzofuran derivatives have been reported to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities , suggesting that they may induce cell death, inhibit cell proliferation, or modulate immune response.